Cas no 206181-89-7 (2-Pyridinecarboxaldehyde, 3-phenyl-)

2-Pyridinecarboxaldehyde, 3-phenyl- structure
206181-89-7 structure
Product Name:2-Pyridinecarboxaldehyde, 3-phenyl-
CAS No:206181-89-7
MF:C12H9NO
MW:183.205962896347
CID:1395100
PubChem ID:10773808
Update Time:2025-04-20

2-Pyridinecarboxaldehyde, 3-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 2-Pyridinecarboxaldehyde, 3-phenyl-
    • 3-phenyl-2-pyridinecarboxaldehyde
    • DTXSID701300412
    • SCHEMBL2083077
    • 3-phenyl-pyridine-2-carbaldehyde
    • phenylpyridine-2-aldehyde
    • DB-105710
    • 206181-89-7
    • 3-phenylpyridine-2-carbaldehyde
    • SQLOVHBDMDXZPP-UHFFFAOYSA-N
    • Inchi: 1S/C12H9NO/c14-9-12-11(7-4-8-13-12)10-5-2-1-3-6-10/h1-9H
    • InChI Key: SQLOVHBDMDXZPP-UHFFFAOYSA-N
    • SMILES: O=CC1C(=CC=CN=1)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 183.06847
  • Monoisotopic Mass: 183.068413911g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 187
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 30Ų

Experimental Properties

  • PSA: 29.96
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